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Compound of Interest

Compound Name: Pyrazosulfuron

Cat. No.: B1209395 Get Quote

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive guide to understanding and evaluating the

tank-mixing compatibility of Pyrazosulfuron-ethyl with other agrochemicals. The information is

intended to assist in the development of effective and safe crop protection strategies.

Introduction to Pyrazosulfuron-ethyl and Tank-
Mixing
Pyrazosulfuron-ethyl is a selective, systemic herbicide belonging to the sulfonylurea family.[1]

[2] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,

which is crucial for the biosynthesis of essential amino acids in plants.[1][3] This inhibition leads

to the cessation of cell division and plant growth. It is widely used for the control of annual and

perennial broad-leaved weeds and sedges in rice and other crops.[3]

Tank-mixing, the practice of combining multiple agrochemicals in a single spray solution, is a

common agricultural practice aimed at broadening the spectrum of pest control, managing

resistance, and improving application efficiency.[4][5][6] However, the combination of different

formulations can lead to physical or chemical incompatibilities, which may reduce product

efficacy, cause crop injury (phytotoxicity), or damage application equipment.[5][7][8] Therefore,

a thorough evaluation of tank-mix compatibility is essential before field application.
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There are two primary types of incompatibility to consider when tank-mixing agrochemicals:

Physical Incompatibility: This occurs when the products in the mixture do not remain

uniformly dispersed. Signs of physical incompatibility include the formation of precipitates,

flakes, gels, or scum, as well as phase separation (layering).[4][5][9] These issues can lead

to clogged nozzles and uneven application, resulting in poor pest control and potential crop

damage.[7]

Chemical Incompatibility: This type of incompatibility involves a chemical reaction between

the active ingredients or inert components of the mixed products.[4][8] The reaction may not

always be visible.[4][7] Chemical incompatibility can result in:

Antagonism: The efficacy of one or more of the mixed products is reduced.[5][10] For

example, a study observed an antagonistic effect on barnyardgrass control when

Pyrazosulfuron-ethyl was combined with butachlor.[11]

Synergism: The combined effect of the products is greater than the sum of their individual

effects.[5][12] While this can enhance weed control, it can also lead to increased crop

phytotoxicity.[5]

Additive Effect: The combined effect is equal to the sum of the individual effects.[13]

Factors that can influence tank-mix compatibility include the formulation of each product, the

order of mixing, water quality (pH, hardness, temperature), and the degree of agitation.[4][7][8]

[14]

Quantitative Data on Pyrazosulfuron-ethyl Tank-Mix
Compatibility
The following tables summarize available data on the compatibility of Pyrazosulfuron-ethyl

with other agrochemicals.

Table 1: Physical Compatibility of Pyrazosulfuron-ethyl with Other Agrochemicals

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://extensionpubs.unl.edu/publication/g2350/2023/pdf/view/g2350-2023.pdf
https://sprayers101.com/tankmix/
https://onvegetables.com/2013/04/11/tank-mix-pesticide-compatibility-jar-test/
https://www.exactoinc.com/blog/2021/11/09/pesticide-tank-mix-incompatibility/
https://extensionpubs.unl.edu/publication/g2350/2023/pdf/view/g2350-2023.pdf
https://ag.purdue.edu/department/extension/ppp/ppp-publications/ppp-122.pdf
https://extensionpubs.unl.edu/publication/g2350/2023/pdf/view/g2350-2023.pdf
https://www.exactoinc.com/blog/2021/11/09/pesticide-tank-mix-incompatibility/
https://sprayers101.com/tankmix/
https://www.theseam.com/check-antagonism-before-pulling-trigger-on-tank-mixed-herbicides/
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.researchgate.net/publication/263402305_Comparison_of_Herbicidal_Action_between_Pyrazosulfuron_-_ethyl_and_Imazaquin
https://sprayers101.com/tankmix/
https://www.scielo.br/j/aws/a/yXV98RWvzSnts46Qs84jpqJ/
https://sprayers101.com/tankmix/
https://www.researchgate.net/publication/283793874_Antagonism_is_the_predominant_effect_of_herbicide_mixtures_used_for_imidazolinone-resistant_barnyardgrass_echinochloa_crus-galli_control
https://extensionpubs.unl.edu/publication/g2350/2023/pdf/view/g2350-2023.pdf
https://www.exactoinc.com/blog/2021/11/09/pesticide-tank-mix-incompatibility/
https://ag.purdue.edu/department/extension/ppp/ppp-publications/ppp-122.pdf
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tank-Mix
Partner

Partner's
Chemical
Class

Observation Compatibility Reference

Penoxsulam
Herbicide (ALS

inhibitor)

No visible signs

of incompatibility

(flocculation,

sedimentation,

phase

separation, foam

formation).

Physically

Compatible
[12][15]

Cyhalofop-butyl

Herbicide

(ACCase

inhibitor)

No visible signs

of incompatibility.

Physically

Compatible
[12][15]

Imazethapyr
Herbicide (ALS

inhibitor)

No visible signs

of incompatibility.

Physically

Compatible
[12][15]

Bentazon

Herbicide

(Photosystem II

inhibitor)

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Tebuconazole Fungicide (DMI)

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Tricyclazole

Fungicide

(Melanin

biosynthesis

inhibitor)

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Azoxystrobin Fungicide (QoI) No

physicochemical

changes

Physically

Compatible

[16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.scielo.br/j/aws/a/yXV98RWvzSnts46Qs84jpqJ/
https://scite.ai/reports/physicochemical-compatibility-of-agrochemical-mixtures-n6dXXKd
https://www.scielo.br/j/aws/a/yXV98RWvzSnts46Qs84jpqJ/
https://scite.ai/reports/physicochemical-compatibility-of-agrochemical-mixtures-n6dXXKd
https://www.scielo.br/j/aws/a/yXV98RWvzSnts46Qs84jpqJ/
https://scite.ai/reports/physicochemical-compatibility-of-agrochemical-mixtures-n6dXXKd
https://www.researchgate.net/publication/322318230_Physicochemical_Compatibility_of_Agrochemical_Mixtures_in_Spray_Tanks_for_Paddy_Field_Rice_Crops
https://www.researchgate.net/publication/322318230_Physicochemical_Compatibility_of_Agrochemical_Mixtures_in_Spray_Tanks_for_Paddy_Field_Rice_Crops
https://www.researchgate.net/publication/322318230_Physicochemical_Compatibility_of_Agrochemical_Mixtures_in_Spray_Tanks_for_Paddy_Field_Rice_Crops
https://www.researchgate.net/publication/322318230_Physicochemical_Compatibility_of_Agrochemical_Mixtures_in_Spray_Tanks_for_Paddy_Field_Rice_Crops
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


observed in the

spray mix.

Cypermethrin
Insecticide

(Pyrethroid)

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Thiamethoxam
Insecticide

(Neonicotinoid)

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Bifenthrin +

Carbosulfan
Insecticide

No

physicochemical

changes

observed in the

spray mix.

Physically

Compatible
[16]

Table 2: Biological Compatibility of Pyrazosulfuron-ethyl with Other Herbicides

Tank-Mix
Partner

Target Weed
Observed
Effect

Compatibility Reference

Penoxsulam
Mixed weed flora

in winter rice

Best weed

control efficiency

and yield

increase among

post-emergence

treatments.

Synergistic/Additi

ve
[17][18]

Butachlor

Barnyardgrass

(Echinochloa

crus-galli)

Antagonistic

effect observed

in both

simultaneous

and sequential

treatments.

Antagonistic [11]
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Experimental Protocols
Protocol for Physical Compatibility Assessment (Jar
Test)
This protocol is a modified jar test to provide a systematic evaluation of the physical

compatibility of tank mixes containing Pyrazosulfuron-ethyl.

Materials:

Clean, clear glass jars (1-liter or 1-quart) with lids

Pipettes or graduated cylinders for accurate measurement

Water from the same source that will be used for the actual spray application

The agrochemicals to be tested, including Pyrazosulfuron-ethyl

A stopwatch or timer

Personal Protective Equipment (PPE) as required by the product labels

Procedure:

Preparation: Wear appropriate PPE. Ensure all jars are clean and properly labeled for each

tank-mix combination being tested.

Add Carrier: Fill a jar with 500 mL of the carrier water.[9]

Mixing Order: Add the components one at a time, in the recommended order (generally the

"WALES" or "WALE" method: Wettable powders and water-dispersible granules, Agitate,

Liquid flowables and suspensions, Emulsifiable concentrates and solutions).[6] Shake or stir

the solution after each addition.[9] A common mixing order is:

Water conditioning adjuvants

Wettable powders (WP) and Water Dispersible Granules (WDG) - Pyrazosulfuron-ethyl is

often in a WDG formulation.
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Suspension Concentrates (SC) or Flowables (F)

Solutions (S) or Soluble Liquids (SL)

Emulsifiable Concentrates (EC)

Surfactants or other adjuvants

Agitation: After adding all components, cap the jar and invert it 10-15 times to simulate tank

agitation.

Initial Observation: Immediately observe the mixture for any signs of incompatibility such as

clumping, separation, or heat generation.

Static Observation: Let the jar stand undisturbed for 30 minutes and observe again. Note any

settling, layering, or formation of precipitates.

Re-suspension Test: After the 30-minute static period, invert the jar again 10-15 times to

determine if any settled components can be easily and uniformly re-suspended.

Data Recording: Record all observations, including the formation of precipitates (and their

estimated volume), scum, gel, or changes in temperature or viscosity.

Protocol for Biological Compatibility Assessment
(Greenhouse/Field Trial)
This protocol outlines a general procedure for evaluating the efficacy and crop safety of a

Pyrazosulfuron-ethyl tank mix.

Experimental Design:

Use a Randomized Complete Block Design (RCBD) with at least three or four replications.

[18]

Include the following treatments:

Untreated control (weedy check)
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Pyrazosulfuron-ethyl applied alone at the recommended rate

Tank-mix partner(s) applied alone at their recommended rates

The proposed tank mix of Pyrazosulfuron-ethyl and partner(s) at their recommended

rates

A weed-free control for crop safety evaluation

Procedure:

Plot Establishment: Establish plots of the target crop and ensure a uniform infestation of the

target weeds.

Application: Apply the treatments at the appropriate growth stage for both the crop and

weeds using a calibrated research sprayer that delivers a uniform spray volume.

Data Collection:

Weed Control Efficacy: Visually assess weed control at regular intervals (e.g., 7, 14, 28

days after treatment) using a 0% to 100% scale (0 = no control, 100 = complete death of

weeds).

Crop Phytotoxicity: Visually assess crop injury at the same intervals using a 0% to 100%

scale (0 = no injury, 100 = crop death). Note any symptoms such as stunting, chlorosis, or

necrosis.

Biomass Reduction (optional): At a set time point, harvest the above-ground weed

biomass from a defined area within each plot, dry it, and weigh it.

Yield: At crop maturity, harvest the crop from the center of each plot and determine the

yield.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA). Use a

mean separation test (e.g., Tukey's HSD) to determine significant differences between

treatments. The interaction between the tank-mix components can be determined using
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Colby's method to calculate the expected response and compare it to the observed

response.

Visualizations
Experimental Workflow for Tank-Mix Compatibility
Assessment

Phase 1: Preliminary Evaluation

Phase 2: Biological Efficacy & Crop Safety

Phase 3: Data Analysis & Recommendation

Literature Review & Label Consultation

Jar Test for Physical Compatibility

Greenhouse Trials

If physically compatible

Incompatible:
Stop Evaluation

If physically incompatible

Small-Scale Field Trials

Statistical Analysis (e.g., Colby's Method)

Develop Tank-Mix Recommendation
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Caption: Workflow for assessing Pyrazosulfuron-ethyl tank-mix compatibility.
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Caption: Pyrazosulfuron-ethyl's mode of action and points of potential interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Tank-Mixing
Compatibility of Pyrazosulfuron-ethyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209395#tank-mixing-compatibility-of-
pyrazosulfuron-ethyl-with-other-agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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